Cas no 102943-16-8 (Ethyl 5-methyl-2-oxopiperidine-3-carboxylate)

Ethyl 5-methyl-2-oxopiperidine-3-carboxylate structure
102943-16-8 structure
Product Name:Ethyl 5-methyl-2-oxopiperidine-3-carboxylate
CAS No:102943-16-8
MF:C9H15NO3
MW:185.220302820206
CID:125360
PubChem ID:15257818
Update Time:2025-04-18

Ethyl 5-methyl-2-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methyl-2-oxopiperidine-3-carboxylate
    • 3-PIPERIDINECARBOXYLIC ACID, 5-METHYL-2-OXO-, ETHYL ESTER
    • 5-METHYL-3-CARBOMETHOXY-2-PIPERIDONE
    • 2-Oxo-5-methyl-piperidin-3-carbonsaeure-ethylester
    • 3-Ethoxycarbonyl-5-methyl-2-oxo-piperidin
    • 5-methyl-2-oxo-piperidine-3-carboxylic acid ethyl ester
    • 5-methyl-3-ethoxycarbonyl-2-piperidone
    • ethyl 2-oxo-5-methylpiperidine-3-carboxylate
    • 5-METHYL-3-CARBETHOXY-2-PIPERIDONE
    • 5-Methyl-2-piperidone-3-carboxylic acid ethyl ester
    • DTXSID201197795
    • N-a-Boc-N-d-allyloxycarbonyl-D-ornithine
    • MYTPYJOXYXVLKN-UHFFFAOYSA-N
    • AKOS006295622
    • Ethyl-2-oxo-5-methylpiperidine-3-carboxylate
    • 3-piperidinecarboxylic acid,5-methyl-2-oxo-,ethyl ester
    • SCHEMBL158378
    • 102943-16-8
    • FT-0620621
    • DA-33745
    • Inchi: 1S/C9H15NO3/c1-3-13-9(12)7-4-6(2)5-10-8(7)11/h6-7H,3-5H2,1-2H3,(H,10,11)
    • InChI Key: MYTPYJOXYXVLKN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(NCC(C)C1)=O)=O

Computed Properties

  • Exact Mass: 185.10500
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 327.7°C at 760 mmHg
  • Flash Point: 152°C
  • Refractive Index: 1.453
  • PSA: 55.40000
  • LogP: 0.65050

Ethyl 5-methyl-2-oxopiperidine-3-carboxylate Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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